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Compound of Interest

Compound Name: N,N-Diethylacetoacetamide

Cat. No.: B146574

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for N,N-
Diethylacetoacetamide (DEAA), a versatile intermediate used in the synthesis of various
compounds, including insecticides like phosphamidon.[1] Adherence to these guidelines is
crucial for ensuring a safe laboratory environment.

Chemical and Physical Properties

N,N-Diethylacetoacetamide is a combustible liquid that presents several handling challenges.
[2] A summary of its key physical and chemical properties is provided below.
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Property Value Source(s)

Molecular Formula C8H15N02 [11[3]

Molecular Weight 157.21 g/mol [3][4]
Colorless to yellow-orange,

Appearance o [3]
clear liquid

Odor Amine-like [3]

- , 85-87°Cat1hPa; 213 - 218

Boiling Point [3]
°C at 1013 hPa

Melting Point -72.99 °C [3]

Flash Point 94 °C (closed cup) [2][3]

Density 0.995 g/cm? at 20 °C [3]

Solubility 10 g/l in water at 26 °C [3]

Toxicological Data

Limited animal experiments suggest low to moderate toxicity.[4] However, the available data

indicates that N,N-Diethylacetoacetamide is harmful if swallowed, inhaled, or in contact with

skin.
Test Species Route Value Source(s)
LD50 Rat Oral 4760 mg/kg [315]
LD50 Rat Dermal > 2000 mg/kg [5]
Skin
) o ) ) Mild skin irritation
Corrosion/Irritatio  Rabbit Skin oah [3]

n

Hazard Identification and GHS Classification
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N,N-Diethylacetoacetamide is classified as a hazardous substance. The following table

summarizes its GHS hazard statements.

Hazard Class Hazard Statement Source(s)
Flammable liquids H227: Combustible liquid
Acute toxicity, Oral H302: Harmful if swallowed
o H312: Harmful in contact with
Acute toxicity, Dermal ]
skin
Acute toxicity, Inhalation H332: Harmful if inhaled
Skin irritation H315: Causes skin irritation
S H319: Causes serious eye
Eye irritation L
irritation
» o H335: May cause respiratory
Specific target organ toxicity o
irritation

Safe Handling and Storage Protocols

Proper handling and storage are paramount to minimize exposure risks.

Handling:

o Work in a well-ventilated area, preferably under a chemical fume hood.[6]

e Avoid breathing vapors, mist, or gas.[3]

o Keep away from open flames, hot surfaces, and sources of ignition.[6]

o Take precautionary measures against static discharge.

e Avoid contact with skin and eyes.[5][6]

e Do not eat, drink, or smoke when using this product.

e Wash hands thoroughly after handling and before breaks.[3]
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Storage:

» Store in a cool, dry, and well-ventilated place.[3][5][6]

o Keep the container tightly closed.[3][5][6]

o Store away from incompatible materials such as strong oxidizing agents and metals.[5]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling N,N-
Diethylacetoacetamide.
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PPE Type Specifications Source(s)

Wear safety glasses with side-
shields or chemical safety
) goggles. Use equipment tested
Eye/Face Protection [5][6]
and approved under
government standards such as

NIOSH (US) or EN 166 (EU).

Wear appropriate protective
gloves and clothing to prevent
skin exposure. The type of

_ . protective equipment must be

Skin Protection ) [31[5][6]

selected according to the
concentration and amount of
the dangerous substance at

the specific workplace.

If risk assessment shows air-

purifying respirators are

appropriate, use a full-face

respirator with multi-purpose

combination (US) or type
Respiratory Protection ABEK (EN 14387) respirator [3]

cartridges as a backup to

engineering controls. If the

respirator is the sole means of

protection, use a full-face

supplied air respirator.

Emergency Procedures

First-Aid Measures:
o General Advice: Consult a physician and show them the safety data sheet.[3]

« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[3][7]
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» In Case of Skin Contact: Take off immediately all contaminated clothing. Wash off with soap
and plenty of water. Consult a physician.[3]

 In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing. Get medical attention.[5]

« |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician immediately.[3][6]

Accidental Release Measures:

o Use personal protective equipment and ensure adequate ventilation.[3]

o Remove all sources of ignition.[6]

o Prevent further leakage or spillage if safe to do so. Do not let the chemical enter drains.[7]

e Soak up with inert absorbent material (e.g., sand, silica gel, universal binder) and dispose of
as hazardous waste. Keep in suitable, closed containers for disposal.[3][5]

Experimental Workflow for Safe Handling

The following diagram illustrates the standard operating procedure for safely handling N,N-
Diethylacetoacetamide in a laboratory setting.
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Safe Handling Workflow for N,N-Diethylacetoacetamide
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Caption: Workflow for safe handling of N,N-Diethylacetoacetamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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